Cas no 1804282-20-9 (2-(Difluoromethyl)-6-ethylphenylpropanal)

• Product Name: 2-(Difluoromethyl)-6-ethylphenylpropanal
• CAS No: 1804282-20-9
• MF: C₁₂H₁₄F₂O
• MW: 212.235770702362
• CID: 4962103
• Update Time: 2025-05-20

2-(Difluoromethyl)-6-ethylphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-ethylphenylpropanal

• Inchi： 1S/C12H14F2O/c1-3-9-5-4-6-10(12(13)14)11(9)8(2)7-15/h4-8,12H,3H2,1-2H3
• InChI Key： VEXWZKNLXUEISY-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(CC)=C1C(C=O)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 206
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 2-(Difluoromethyl)-6-ethylphenylpropanal

Comprehensive Guide to 2-(Difluoromethyl)-6-ethylphenylpropanal (CAS No. 1804282-20-9): Properties, Applications, and Market Insights

2-(Difluoromethyl)-6-ethylphenylpropanal (CAS No. 1804282-20-9) is a specialized organic compound with a unique molecular structure that makes it valuable in various industrial and research applications. This compound, featuring a difluoromethyl group and an ethylphenyl moiety, has garnered attention due to its potential in pharmaceutical intermediates, agrochemical synthesis, and flavor & fragrance industries. Its CAS number, 1804282-20-9, serves as a critical identifier for researchers and procurement specialists.

The chemical formula of 2-(Difluoromethyl)-6-ethylphenylpropanal reflects its fluorinated aromatic aldehyde nature, which contributes to its reactivity and versatility. Recent trends in green chemistry and sustainable synthesis have increased demand for such compounds, as they often serve as building blocks for more complex molecules. The presence of fluorine atoms enhances the compound's stability and bioavailability, making it particularly interesting for drug discovery applications.

In the pharmaceutical sector, 2-(Difluoromethyl)-6-ethylphenylpropanal is being explored as a potential intermediate for novel therapeutic agents. The difluoromethyl group is known to improve metabolic stability and membrane permeability, addressing common challenges in medicinal chemistry. Researchers are particularly interested in its application for developing CNS-targeting drugs and anti-inflammatory compounds, aligning with current healthcare priorities.

The agrochemical industry has shown growing interest in CAS 1804282-20-9 for developing next-generation crop protection agents. With increasing global focus on food security and sustainable agriculture, fluorinated compounds like this aldehyde derivative offer promising solutions for pest control formulations. Its structural features may contribute to enhanced efficacy while maintaining environmental safety profiles.

From a market perspective, the demand for 2-(Difluoromethyl)-6-ethylphenylpropanal has been steadily increasing, particularly in regions with strong pharmaceutical manufacturing and agrochemical production sectors. The compound's supply chain has become more robust, with specialized chemical suppliers offering it in various quantities to meet research and industrial needs. Pricing trends reflect its status as a high-value intermediate in synthetic chemistry.

Quality control of 1804282-20-9 involves rigorous analytical testing, including HPLC purity analysis, NMR characterization, and mass spectrometry verification. These quality assurance measures ensure the compound meets the stringent requirements of GMP manufacturing and research-grade applications. Storage recommendations typically include protection from light and moisture to maintain stability.

The synthesis of 2-(Difluoromethyl)-6-ethylphenylpropanal involves multi-step organic transformations, with recent advancements focusing on catalytic methods and atom-efficient processes. These developments align with the chemical industry's push toward greener synthesis routes and reduced environmental impact. Patent literature reveals ongoing innovation in production methodologies for this valuable compound.

Looking ahead, CAS 1804282-20-9 is positioned to play a significant role in emerging areas of precision chemistry and materials science. Its unique structural features make it a candidate for developing advanced functional materials and specialty chemicals. The compound's versatility ensures it will remain relevant as new applications continue to be discovered across scientific disciplines.

For researchers working with 2-(Difluoromethyl)-6-ethylphenylpropanal, proper safety protocols and handling procedures are essential. While not classified as hazardous under standard regulations, appropriate laboratory practices should be followed when handling this chemical. Material Safety Data Sheets (MSDS) provide comprehensive guidance for safe usage in various settings.

The future outlook for 1804282-20-9 appears promising, with potential expansions into electronic materials and catalysis applications. As synthetic methodologies advance and new therapeutic targets emerge, this compound's significance in chemical research and industrial applications is likely to grow substantially in the coming years.